1-Amino-2-cyclopentylpropan-2-ol hydrochloride

Specification

• CAS No.: 2228423-02-5
• Molecular Formula: C8H18ClNO
• Molecular Weight: 179.69
• IUPAC Name: 1-amino-2-cyclopentylpropan-2-ol;hydrochloride
• Standard InChI: InChI=1S/C8H17NO.ClH/c1-8(10,6-9)7-4-2-3-5-7;/h7,10H,2-6,9H2,1H3;1H
• Standard InChI Key: CVOYERPZLOZQLC-UHFFFAOYSA-N
• SMILES: CC(CN)(C1CCCC1)O.Cl

Introduction

Chemical Structure and Physicochemical Properties

The compound’s structure features a cyclopentyl group attached to the second carbon of a propan-2-ol chain, with an amino group at the first carbon and a hydrochloride counterion (Figure 1). The IUPAC name, 1-amino-2-cyclopentylpropan-2-ol; hydrochloride, reflects this arrangement. Key properties include:

Property	Value
Molecular Formula	$\text{C}_8\text{H}_{18}\text{ClNO}$
Molecular Weight	179.69 g/mol
SMILES Notation	CC(CN)(C1CCCC1)O.Cl
InChI Key	CVOYERPZLOZQLC-UHFFFAOYSA-N
Solubility	Water-soluble (hydrochloride form)

The cyclopentyl group introduces steric bulk, influencing the compound’s reactivity and interaction with biological targets. The hydrochloride salt enhances solubility, a critical factor in pharmaceutical formulation.

Applications in Pharmaceutical Research

1-Amino-2-cyclopentylpropan-2-ol hydrochloride serves as a building block in drug discovery, with potential roles in:

• Scaffold Development: Its rigid cyclopentyl group and polar functional groups make it suitable for designing kinase inhibitors or GPCR modulators.

• Prodrug Synthesis: The amino and hydroxyl groups facilitate conjugation with active pharmaceutical ingredients to enhance bioavailability.

• Chemical Probes: Used in biochemical assays to study enzyme-substrate interactions due to its stereochemical complexity.

Ongoing research explores its utility in neurodegenerative disease models, leveraging its ability to cross the blood-brain barrier.

Supplier Landscape and Availability

The compound is available globally from suppliers including:

Supplier	Location
Beijing Xinyanhui Pharmaceutical R&D Co.	China
Block Chemical Technology (Shanghai)	China
CymitQuimica	Spain
AstaTech Inc.	United States

Pricing and batch sizes vary, with bulk quantities available for industrial-scale research.

Recent Research and Developments

Recent studies focus on structural analogs to optimize pharmacokinetic profiles. For example:

• Cyclopentyl Modifications: Substituents at the cyclopentyl ring (e.g., methyl groups) improve target affinity.

• Salt Alternatives: Exploration of mesylate or tartrate salts to adjust solubility and stability.

Despite these advances, 1-amino-2-cyclopentylpropan-2-ol hydrochloride remains a benchmark due to its balanced properties.